2-amino-1-(7-fluoro-3,4-dihydro-1H-isoquinolin-2-yl)hexan-1-one;hydrochloride

• IUPAC Name: 2-amino-1-(7-fluoro-3,4-dihydro-1H-isoquinolin-2-yl)hexan-1-one;hydrochloride
• InChI: InChI=1S/C15H21FN2O.ClH/c1-2-3-4-14(17)15(19)18-8-7-11-5-6-13(16)9-12(11)10-18;/h5-6,9,14H,2-4,7-8,10,17H2,1H3;1H
• InChI Key: DCNWTPBEGRKAAM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)N1CCC2=C(C1)C=C(C=C2)F)N.Cl
• Molecular Formula: C15H22ClFN2O
• Molecular Weight: 300.80 g/mol

Description

2-amino-1-(7-fluoro-3,4-dihydro-1H-isoquinolin-2-yl)hexan-1-one hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience. This compound is also known as Ro 64-6198, and it belongs to a class of compounds called positive allosteric modulators (PAMs) that target the glutamate receptor.

Mechanism of Action

Ro 64-6198 acts as a positive allosteric modulator of the glutamate receptor, which means that it enhances the activity of this receptor by binding to a site on the receptor that is distinct from the glutamate-binding site. This results in an increase in the amount of glutamate that is able to bind to the receptor, leading to an overall increase in receptor activity.
Biochemical and Physiological Effects:
Ro 64-6198 has been shown to have several biochemical and physiological effects, including an increase in the release of neurotransmitters, such as dopamine and acetylcholine, and an improvement in cognitive function. This compound has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Ro 64-6198 in lab experiments is its specificity for the glutamate receptor, which allows researchers to study the effects of this receptor in isolation. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on Ro 64-6198, including the development of more potent and selective PAMs, as well as the investigation of the potential therapeutic applications of this compound in the treatment of neurological disorders. Additionally, further research is needed to better understand the mechanism of action of Ro 64-6198 and its effects on various physiological processes.

Synthesis Methods

The synthesis of Ro 64-6198 involves several steps, including the reaction of 7-fluoro-1,2,3,4-tetrahydroisoquinoline with 2-bromo-1-hexanone, followed by the reduction of the resulting imine with sodium cyanoborohydride. The final product is obtained by treating the resulting amine with hydrochloric acid.

Scientific Research Applications

Ro 64-6198 has been extensively studied for its potential applications in the treatment of various neurological disorders, including schizophrenia, Alzheimer's disease, and Parkinson's disease. This compound has been shown to enhance the activity of the glutamate receptor, which is involved in several important physiological processes, including learning and memory.